Cas no 1804748-34-2 (3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804748-34-2
• MF: C₇H₃BrF₄N₂O₃
• MW: 319.007934808731
• CID: 4829443
• Update Time: 2025-06-27

3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF4N2O3/c8-1-3-5(9)4(17-7(10,11)12)2-13-6(3)14(15)16/h2H,1H2
• InChI Key： LXRVCZFWTZVNED-UHFFFAOYSA-N
• SMILES： BrCC1C([N+](=O)[O-])=NC=C(C=1F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Additional information on 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine

3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1804748-34-2, commonly referred to as 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with bromomethyl, fluoro, nitro, and trifluoromethoxy groups. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine in the development of next-generation optoelectronic materials. Researchers have demonstrated that the compound's electronic configuration allows for efficient charge transport and light absorption, properties that are highly desirable in organic light-emitting diodes (OLEDs) and photovoltaic devices. The trifluoromethoxy group, in particular, has been shown to enhance the molecule's stability under harsh operating conditions, making it a promising candidate for high-performance electronic applications.

In addition to its electronic properties, 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine has also been explored for its potential in medicinal chemistry. The bromomethyl group serves as a reactive site for further functionalization, enabling the synthesis of bioactive derivatives. Recent research has focused on its role as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. The compound's ability to undergo various nucleophilic substitutions and coupling reactions has made it a versatile precursor in drug discovery pipelines.

The synthesis of 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the nitration of a pyridine derivative followed by fluorination and trifluoromethylation reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and selectivity during the synthesis process.

From an environmental perspective, 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that the compound can be effectively metabolized by microbial communities in aerobic environments, reducing its persistence in natural ecosystems. This property is crucial for ensuring the sustainability of processes involving this compound.

In conclusion, 3-(Bromomethyl)-4-fluoro-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804748-34-2) is a versatile and highly functionalized organic compound with applications spanning multiple disciplines. Its unique combination of electronic properties, reactivity, and environmental compatibility positions it as a key player in the development of advanced materials and therapeutic agents. As research continues to uncover new applications for this compound, its role in shaping future technologies is expected to grow significantly.